Cas no 1956382-39-0 (1-(2-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride)

• Product Name: 1-(2-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride
• CAS No: 1956382-39-0
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 4917985
• Update Time: 2025-06-12

1-(2-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-(AZETIDIN-3-YLOXY)PHENYL)ETHANONE HCL
• 1-(2-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride

• Inchi： 1S/C11H13NO2.ClH/c1-8(13)10-4-2-3-5-11(10)14-9-6-12-7-9;/h2-5,9,12H,6-7H2,1H3;1H
• InChI Key： GPFGNBIWZSRION-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1C(C)=O)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Topological Polar Surface Area: 38.3

Additional information on 1-(2-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride

Introduction to 1-(2-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride (CAS No. 1956382-39-0)

1-(2-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1956382-39-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a phenyl ring linked to an ethanone moiety through an azetidinyl ether group, has garnered attention due to its structural features and potential biological activities. The presence of the azetidinyl ring, a five-membered heterocyclic structure containing nitrogen, introduces unique electronic and steric properties that can influence the compound's interactions with biological targets.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies. This property is particularly valuable in drug development pipelines where solubility is a critical factor for formulation and bioavailability considerations.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(2-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride with potential biological targets. Studies suggest that the phenyl ring and the azetidinyl moiety may interact with proteins involved in inflammatory pathways, making this compound a promising candidate for therapeutic applications in conditions such as arthritis and inflammatory bowel disease. The ethanone group serves as a hinge region, allowing for conformational flexibility that could enhance binding affinity.

In vitro pharmacological studies have begun to explore the effects of 1-(2-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride on various enzymes and receptors. Initial findings indicate that the compound may exhibit inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways implicated in cancer and autoimmune diseases. The precise mechanism of action remains under investigation, but the structural features of this molecule suggest it could modulate multiple pathways simultaneously.

The synthesis of 1-(2-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride involves multi-step organic reactions, including nucleophilic substitution, condensation, and salt formation. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for preclinical and clinical studies. The development of efficient synthetic routes is crucial for scaling up production and making this compound accessible for broader research applications.

One of the most exciting aspects of 1-(2-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride is its potential as a scaffold for drug design. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored biological activities. This approach leverages structure-activity relationship (SAR) studies to identify compounds with enhanced potency, selectivity, and pharmacokinetic profiles.

Preclinical studies are currently underway to evaluate the safety and efficacy of 1-(2-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride in animal models. These studies aim to provide critical data on toxicity, pharmacokinetics, and therapeutic efficacy before human trials can commence. The results from these experiments will be instrumental in determining whether this compound progresses to clinical development.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 1-(2-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride. HTS allows researchers to rapidly test thousands of compounds against a wide range of biological targets, identifying hits with promising activity that can then be optimized further. This high-throughput approach has been instrumental in identifying novel therapeutic agents across various disease areas.

Future research directions for 1-(2-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride include exploring its potential in combination therapies. Many diseases are complex and require multifaceted treatment strategies to achieve optimal outcomes. By studying how this compound interacts with other drugs or biologics, researchers may uncover synergistic effects that could lead to more effective treatments.

The role of 1-(2-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride in addressing unmet medical needs cannot be overstated. As our understanding of disease mechanisms continues to evolve, compounds like this one offer hope for novel therapeutic interventions. The ongoing research into its biological activities, synthetic pathways, and pharmacological properties underscores its importance as a subject of scientific inquiry.